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To understand the purpose of Oltipraz-d3, it is essential to know about its parent compound, Oltipraz.

Original Development & Mechanism: Oltipraz was initially developed as an antischistosomal drug
[1]. Its primary mechanisms of action, relevant to current research, include acting as a potent Nrf2
activator and a bifunctional inducer of detoxification enzymes [2] [1] [3]. It activates the antioxidant
response pathway, leading to the expression of phase II carcinogen-detoxifying enzymes like

glutathione S-transferase [1].
Research Applications: Due to its mechanism, Oltipraz is investigated as a cancer
chemopreventive agent and for the treatment of liver conditions such as non-alcoholic
steatohepatitis (NASH). It inhibits Liver X receptor alpha (LXR-α), reducing lipogenesis in

hepatocytes [1].

The following diagram illustrates the core mechanism of action of the parent compound, Oltipraz, which

provides the scientific basis for using its deuterated form in research:
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Purpose of Deuterated Oltipraz-d3

Oltipraz-d3 is not typically used for therapeutic experiments but serves as a critical research tool.

Quantitative Analysis: It is used as a stable isotope-labeled internal standard in bioanalytical
methods like LC-MS and GC-MS [2] [4]. Its nearly identical chemical properties to unlabeled Oltipraz

ensure similar behavior during sample processing and analysis. The mass shift caused by the three
deuterium atoms allows the mass spectrometer to distinguish it, enabling precise measurement of the

parent drug's concentration in complex biological matrices like blood or urine [2].
Metabolic Tracers: Deuterated compounds can be used as tracers to study the metabolic fate of a

drug, helping researchers identify and quantify metabolites [2].

Sourcing and Experimental Considerations

Oltipraz-d3 is available from several chemical suppliers specializing in research compounds and stable

isotopes. Here is a comparative overview:
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Supplier Catalog Number Price Notes

MedChemExpress
(MCE)

HY-12519S [2] [3] "Get quote" [2] Controlled substance; not for sale
in all territories [2].

Alfa Chemistry ACMA00059910
[5]

Not listed -

BDG Synthesis 130755-10 [4] $1,180.00 (e.g.,
10mg)

Certificate of Analysis provided;
shipping included [4].

Purity and Documentation: Reputable suppliers provide a Certificate of Analysis (CoA) detailing
purity, which is verified by techniques like HPLC and NMR [4].

Regulatory Compliance: Note that Oltipraz-d3 is a controlled substance in some regions, and its
purchase may be restricted [2]. Researchers must ensure their use complies with local regulations

and intellectual property conventions [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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